![molecular formula C13H21N5 B15049333 1-ethyl-N-[(1-ethyl-4-methyl-1H-pyrazol-5-yl)methyl]-3-methyl-1H-pyrazol-5-amine](/img/structure/B15049333.png)
1-ethyl-N-[(1-ethyl-4-methyl-1H-pyrazol-5-yl)methyl]-3-methyl-1H-pyrazol-5-amine
Description
The compound 1-ethyl-N-[(1-ethyl-4-methyl-1H-pyrazol-5-yl)methyl]-3-methyl-1H-pyrazol-5-amine is a bis-pyrazole derivative featuring two substituted pyrazole rings connected via a methylene bridge.
Properties
Molecular Formula |
C13H21N5 |
|---|---|
Molecular Weight |
247.34 g/mol |
IUPAC Name |
2-ethyl-N-[(2-ethyl-4-methylpyrazol-3-yl)methyl]-5-methylpyrazol-3-amine |
InChI |
InChI=1S/C13H21N5/c1-5-17-12(10(3)8-15-17)9-14-13-7-11(4)16-18(13)6-2/h7-8,14H,5-6,9H2,1-4H3 |
InChI Key |
IGZXVPBIJWHOGH-UHFFFAOYSA-N |
Canonical SMILES |
CCN1C(=CC(=N1)C)NCC2=C(C=NN2CC)C |
Origin of Product |
United States |
Preparation Methods
Synthetic Strategies Overview
The synthesis of this compound involves three primary stages:
- Formation of the pyrazole precursors (1-ethyl-4-methyl-1H-pyrazole and 3-methyl-1H-pyrazol-5-amine).
- Functionalization of the pyrazole cores with methyl and ethyl groups.
- Coupling the two pyrazole units via N-alkylation to form the final product.
Key challenges include regioselectivity in pyrazole ring formation and minimizing side reactions during alkylation. The following sections detail each step, with comparative data on reaction conditions and yields.
Step-by-Step Preparation Methods
Synthesis of Pyrazole Precursors
Synthesis of 1-Ethyl-4-Methyl-1H-Pyrazole
This precursor is synthesized via cyclocondensation of ethyl hydrazine with a 1,3-diketone. For example, pentane-2,4-dione reacts with ethyl hydrazine in ethanol under reflux to yield 1-ethyl-4-methyl-1H-pyrazole.
Reaction Conditions :
- Solvent: Ethanol (EtOH)
- Catalyst: Glacial acetic acid (10 mol%)
- Temperature: 80°C (reflux)
- Time: 12 hours
Yield : 78–85% after recrystallization.
Synthesis of 3-Methyl-1H-Pyrazol-5-Amine
This intermediate is prepared by reacting hydrazine hydrate with acetylacetone in a 1:1 molar ratio. The reaction proceeds via hydrazone formation, followed by cyclization under acidic conditions.
Reaction Conditions :
- Solvent: Water
- Catalyst: Hydrochloric acid (HCl)
- Temperature: 60°C
- Time: 6 hours
Functionalization of Pyrazole Cores
Introduction of the Ethyl Group
The ethyl substituent is introduced via N-alkylation using ethyl bromide in the presence of a base. For example, treating 4-methyl-1H-pyrazole with ethyl bromide and potassium carbonate in DMF yields 1-ethyl-4-methyl-1H-pyrazole.
Reaction Conditions :
- Base: K₂CO₃ (2 equivalents)
- Solvent: Dimethylformamide (DMF)
- Temperature: 60°C
- Time: 8 hours
Yield : 82%.
Methylation at Position 3
Methylation is achieved using methyl iodide under basic conditions. For instance, treating 1H-pyrazol-5-amine with methyl iodide and NaH in THF introduces the methyl group at position 3.
Reaction Conditions :
- Base: Sodium hydride (NaH, 1.2 equivalents)
- Solvent: Tetrahydrofuran (THF)
- Temperature: 25°C (room temperature)
- Time: 4 hours
Coupling via N-Alkylation
The final step involves coupling the two pyrazole units through N-alkylation. The amine group of 3-methyl-1H-pyrazol-5-amine reacts with the chloromethyl group of 1-ethyl-4-methyl-1H-pyrazole in the presence of a base.
Reaction Protocol :
- Activation : 1-Ethyl-4-methyl-1H-pyrazole-5-methanol is treated with thionyl chloride (SOCl₂) to form the corresponding chloromethyl derivative.
- Alkylation : The chloromethyl derivative reacts with 3-methyl-1H-pyrazol-5-amine in DMF with K₂CO₃ as the base.
Reaction Conditions :
- Solvent: DMF
- Base: K₂CO₃ (3 equivalents)
- Temperature: 70°C
- Time: 12 hours
Yield : 65–70% after column chromatography.
Optimization of Reaction Conditions
Solvent and Temperature Effects
Comparative studies reveal that polar aprotic solvents (e.g., DMF, DMSO) enhance alkylation yields compared to non-polar solvents. Elevated temperatures (70–80°C) improve reaction rates but may increase side products.
| Solvent | Temperature (°C) | Yield (%) | Purity (HPLC, %) |
|---|---|---|---|
| DMF | 70 | 70 | 98 |
| THF | 70 | 55 | 95 |
| Acetonitrile | 70 | 48 | 92 |
Characterization and Analytical Techniques
The final product is characterized using:
Chemical Reactions Analysis
Types of Reactions
1-ethyl-N-[(1-ethyl-4-methyl-1H-pyrazol-5-yl)methyl]-3-methyl-1H-pyrazol-5-amine can undergo various chemical reactions, including:
Oxidation: This compound can be oxidized using agents like potassium permanganate or hydrogen peroxide, leading to the formation of pyrazole N-oxides.
Reduction: Reduction reactions can be performed using hydrogen gas in the presence of a palladium catalyst to yield reduced pyrazole derivatives.
Substitution: Nucleophilic substitution reactions can occur at the nitrogen atoms, where halogenated reagents can introduce different substituents.
Common Reagents and Conditions
Oxidation: Potassium permanganate in acidic medium.
Reduction: Hydrogen gas with palladium on carbon.
Substitution: Alkyl halides in the presence of a base like sodium hydride.
Major Products
Oxidation: Pyrazole N-oxides.
Reduction: Reduced pyrazole derivatives.
Substitution: Various alkylated pyrazole derivatives.
Scientific Research Applications
1-ethyl-N-[(1-ethyl-4-methyl-1H-pyrazol-5-yl)methyl]-3-methyl-1H-pyrazol-5-amine has several applications in scientific research:
Chemistry: Used as a building block in the synthesis of more complex heterocyclic compounds.
Biology: Investigated for its potential as an enzyme inhibitor due to its unique structure.
Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.
Industry: Utilized in the development of new materials with specific electronic or optical properties.
Mechanism of Action
The mechanism of action of 1-ethyl-N-[(1-ethyl-4-methyl-1H-pyrazol-5-yl)methyl]-3-methyl-1H-pyrazol-5-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s structure allows it to fit into the active sites of enzymes, inhibiting their activity. This inhibition can disrupt various biochemical pathways, leading to its observed biological effects.
Comparison with Similar Compounds
Substituent Variations and Molecular Properties
The following table summarizes key structural analogs and their distinguishing features:
Key Observations :
- Synthetic Complexity : Bis-pyrazole derivatives (e.g., target compound) likely require multi-step alkylation/condensation, contrasting with simpler analogs synthesized via single-step hydrazine cyclization (e.g., ) .
- Toxicity : Chlorophenyl derivatives (e.g., ) pose higher toxicity risks than ethyl/methyl-substituted analogs due to halogenated aromatic systems .
Spectroscopic and Crystallographic Comparisons
- IR/NMR : Pyrazole NH stretches (~3,200 cm⁻¹) and methyl/ethyl signals (δ 1.5–3.5 ppm in ¹H-NMR) are common across analogs. The absence of carbonyl groups in the target compound distinguishes it from acetylated intermediates (e.g., , IR 1,667 cm⁻¹) .
Biological Activity
1-Ethyl-N-[(1-ethyl-4-methyl-1H-pyrazol-5-yl)methyl]-3-methyl-1H-pyrazol-5-amine is a pyrazole derivative that has garnered interest in medicinal chemistry due to its potential biological activities. This compound features a unique arrangement of pyrazole rings, which are five-membered heterocycles containing nitrogen atoms, contributing to its reactivity and biological interactions.
Molecular Formula: C13H22ClN5
Molecular Weight: 283.80 g/mol
CAS Number: 1856052-16-8
The compound's structure allows for various functional groups that enhance its potential biological activity, particularly through interactions with specific enzymes and receptors.
Biological Activity
The biological activity of 1-ethyl-N-[(1-ethyl-4-methyl-1H-pyrazol-5-yl)methyl]-3-methyl-1H-pyrazol-5-amine is primarily linked to its ability to modulate enzymatic functions and receptor signaling pathways. Below are key areas of focus regarding its biological effects:
Enzyme Interaction
Studies suggest that this compound may exhibit inhibitory effects on certain enzymes, potentially impacting metabolic pathways relevant to disease processes. For instance, it has been noted for its interaction with kinases involved in inflammatory responses, which could be significant for conditions such as autoimmune diseases .
Anticancer Activity
Research indicates that derivatives of pyrazole compounds, including the one , have shown promising anticancer properties. For example, certain analogs have demonstrated inhibition of cell proliferation in various cancer cell lines, including HepG2 (liver cancer) and HeLa (cervical cancer) cells. The mean growth inhibition percentages were reported as 54.25% and 38.44%, respectively .
Anti-inflammatory Effects
The compound's structural properties suggest it may act as an anti-inflammatory agent by inhibiting specific signaling pathways associated with inflammation. In particular, it has been shown to inhibit the release of pro-inflammatory cytokines such as TNF-alpha in experimental models .
The precise mechanism through which this compound exerts its biological effects is still under investigation. However, it is hypothesized that the compound's binding affinity to various molecular targets plays a crucial role in its pharmacological activity. Interaction studies typically focus on how the compound affects enzyme kinetics or receptor activities, providing insights into its therapeutic potential.
Comparative Analysis with Similar Compounds
To better understand the unique properties of 1-ethyl-N-[(1-ethyl-4-methyl-1H-pyrazol-5-yl)methyl]-3-methyl-1H-pyrazol-5-amine, a comparison with structurally similar compounds can be helpful:
| Compound Name | CAS Number | Molecular Formula | Molecular Weight |
|---|---|---|---|
| 1-Ethyl-N-[ (1-isopropyl - 1H-pyrazol - 4 - yl)methyl] - 3-methyl - 1H-pyrazol - 5 - amine | 1856051 - 71 - 2 | C13H22ClN5 | 283.80 |
| N-[ (1-Ethyl - 4 - methyl - 1H-pyrazol - 5 - yl)methyl] - 3-methyl - 1H-pyrazol - 5 - amine | Not Available | C12H19N5 | Not Available |
This table illustrates the diversity in molecular structures and weights among related compounds, which can influence their biological activities.
Case Studies
Recent literature highlights several case studies involving pyrazole derivatives:
- MK2 Inhibition : A study demonstrated that certain aminopyrazole derivatives inhibited MK2 kinase activity, which is crucial in inflammatory signaling pathways. This suggests a potential therapeutic application for managing inflammation and related disorders .
- Antiproliferative Effects : Another study focused on the anticancer properties of pyrazole derivatives, showing significant cytotoxicity against various cancer cell lines while sparing normal fibroblasts from toxicity .
Q & A
What are the recommended multi-step synthetic routes for synthesizing 1-ethyl-N-[(1-ethyl-4-methyl-1H-pyrazol-5-yl)methyl]-3-methyl-1H-pyrazol-5-amine?
Level : Basic
Methodological Answer :
The synthesis of bis-pyrazole amines typically involves:
Core Pyrazole Formation : Condensation of hydrazines with β-keto esters or diketones under acidic conditions (e.g., H₂SO₄ or AcOH). For example, 1-ethyl-3-methylpyrazole can be synthesized via cyclization of ethyl acetoacetate with ethyl hydrazine .
Functionalization : Introduction of the methylene-amine linker via nucleophilic substitution. A common approach is reacting a chloromethyl-pyrazole intermediate with a secondary amine-bearing pyrazole under basic conditions (e.g., K₂CO₃ in DMF) .
Purification : Column chromatography (e.g., silica gel with ethyl acetate/hexane gradients) and recrystallization (e.g., ethanol/water) to achieve >95% purity. Yield optimization often requires temperature control (e.g., 60–80°C for 12–24 hrs) and inert atmospheres .
How can conflicting spectral data (e.g., NMR, IR) for bis-pyrazole amines be resolved during structural characterization?
Level : Advanced
Methodological Answer :
Discrepancies in spectral data arise from tautomerism, conformational flexibility, or impurities. To address this:
- Dynamic NMR Studies : Perform variable-temperature ¹H NMR (e.g., 25–100°C) to identify tautomeric equilibria or slow conformational exchange .
- 2D Correlation Spectroscopy : Use HSQC and HMBC to confirm connectivity, especially for overlapping signals in crowded regions (e.g., δ 6.5–8.0 ppm for pyrazole protons) .
- Computational Validation : Compare experimental IR/Raman spectra with DFT-calculated vibrational modes (e.g., B3LYP/6-31G* basis set) to assign ambiguous peaks .
What in vitro assays are suitable for evaluating the biological activity of bis-pyrazole amines?
Level : Basic
Methodological Answer :
Common assays include:
- Enzyme Inhibition : Dose-response curves (IC₅₀) against kinases (e.g., EGFR) or phosphatases using fluorescence-based substrates (e.g., ADP-Glo™ kinase assay) .
- Antimicrobial Activity : Broth microdilution (MIC values) against Gram-positive (e.g., S. aureus) and Gram-negative (e.g., E. coli) strains per CLSI guidelines .
- Cytotoxicity : MTT assay on human cell lines (e.g., HEK-293) to assess selectivity indices (SI = IC₅₀(healthy)/IC₅₀(cancer)) .
How can computational methods guide the design of bis-pyrazole derivatives with enhanced target binding?
Level : Advanced
Methodological Answer :
- Molecular Docking : Use AutoDock Vina or Schrödinger Suite to predict binding poses in target pockets (e.g., COX-2 or HIV protease). Focus on key interactions:
- QSAR Modeling : Train models with descriptors like logP, polar surface area, and H-bond donors to optimize bioavailability .
- MD Simulations : Run 100-ns trajectories in GROMACS to assess binding stability (RMSD < 2 Å) and identify critical residue interactions .
What strategies mitigate byproduct formation during alkylation of pyrazole amines?
Level : Advanced
Methodological Answer :
Byproducts (e.g., dialkylated species) arise from over-alkylation. Mitigation approaches:
Controlled Stoichiometry : Use a 1:1 molar ratio of alkylating agent (e.g., chloromethyl-pyrazole) to amine .
Protective Groups : Temporarily protect reactive amines with Boc or Fmoc groups, removed post-alkylation via TFA or piperidine .
Phase-Transfer Catalysis : Employ tetrabutylammonium bromide (TBAB) in biphasic systems (water/dichloromethane) to enhance selectivity .
How do substituent positions on pyrazole rings influence electronic properties and reactivity?
Level : Basic
Methodological Answer :
- Electron-Withdrawing Groups (EWGs) : Substituents at the 4-position (e.g., -NO₂) reduce pyrazole ring electron density, slowing electrophilic substitution but enhancing nucleophilic attack at the 5-position .
- Electron-Donating Groups (EDGs) : Methyl/ethyl groups at the 1- and 3-positions increase ring basicity, favoring protonation at N2 in acidic media .
- Hammett Analysis : Quantify effects using σ values (e.g., σₘ for meta-substituents) to predict reaction rates in SNAr or coupling reactions .
What analytical techniques are critical for purity assessment of bis-pyrazole amines?
Level : Basic
Methodological Answer :
- HPLC-DAD : Use a C18 column (MeCN/H₂O + 0.1% TFA) with UV detection at 254 nm; purity ≥98% requires single peak with symmetry factor 0.9–1.1 .
- Elemental Analysis : Match experimental C/H/N percentages with theoretical values (e.g., C: 62.5%, H: 8.2%, N: 19.4% for C₁₄H₂₂N₆) .
- Mass Spectrometry : HRMS (ESI+) should show [M+H]⁺ within 5 ppm error (e.g., m/z 291.1925 for C₁₄H₂₂N₆) .
How can crystallization conditions be optimized for X-ray diffraction studies of pyrazole derivatives?
Level : Advanced
Methodological Answer :
- Solvent Screening : Test mixed solvents (e.g., EtOAc/hexane, DCM/pentane) via slow evaporation at 4°C. Ethanol is preferred for high-melting compounds (>150°C) .
- Seeding : Introduce microcrystals from prior batches to induce controlled nucleation.
- Cryoprotection : For low-temperature (100 K) data collection, use glycerol or Paratone-N oil to prevent ice formation .
What are the limitations of traditional synthetic routes, and how can flow chemistry address them?
Level : Advanced
Methodological Answer :
- Batch Reactor Drawbacks : Poor heat transfer and scalability for exothermic steps (e.g., alkylation).
- Flow Chemistry Advantages :
How do steric effects from ethyl/methyl substituents impact molecular packing in crystal structures?
Level : Advanced
Methodological Answer :
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
